methyl 2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)-5-phenyl-1H-imidazol-1-yl)acetate

• IUPAC Name: methyl 2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-5-phenylimidazol-1-yl]acetate
• InChI: InChI=1S/C21H21N3O3S/c1-15-8-10-17(11-9-15)23-19(25)14-28-21-22-12-18(16-6-4-3-5-7-16)24(21)13-20(26)27-2/h3-12H,13-14H2,1-2H3,(H,23,25)
• InChI Key: YLONQUMOOGRIIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)OC)C3=CC=CC=C3
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

Methyl 2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)-5-phenyl-1H-imidazol-1-yl)acetate is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Potential Anticancer Activity

Research has explored the synthesis of thiazolidinone derivatives, showcasing the broad biological activities of the 4-thiazolidinone ring. For example, a novel synthesis involving ethyl acetoacetate, phenyl isothiocyanate, and ethyl chloroacetate led to thiazolidinone derivatives with moderate cytotoxic activity, indicating potential anticancer applications (Mabkhot et al., 2019).

Catalytic Applications in Organic Synthesis

N-heterocyclic carbenes (NHCs), including imidazol-2-ylidenes, have been identified as efficient catalysts for transesterification and acylation reactions. These catalysts facilitate the transformation of esters and alcohols under mild conditions, highlighting the utility of imidazole derivatives in synthesizing esters and promoting efficient organic transformations (Grasa et al., 2003).

Antimicrobial Activities of Thiazole Derivatives

The synthesis of thiazoles and their fused derivatives has been explored for antimicrobial activities. Compounds derived from the reaction of 2-ethoxy carbonyl methylene thiazol-4-one with various reagents demonstrated significant antimicrobial properties against a range of bacterial and fungal isolates, suggesting their potential as antimicrobial agents (Wardkhan et al., 2008).

Enzymatic and Catalytic Mechanisms

The catalytic activity of imidazole and related compounds has been studied in the context of ester hydrolysis, offering insights into mechanisms that could inform the development of synthetic catalysts or enzyme mimetics. These studies have implications for understanding basic catalysis and enzymatic processes, potentially guiding the design of new catalysts for chemical synthesis (Bender & Turnquest, 1957).